Cas no 126766-61-8 (1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI))

• Product Name: 1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
• CAS No: 126766-61-8
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 855840
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
• METHYL (3S)-3-(HYDROXYMETHYL)PIPERAZINE-1-CARBOXYLATE
• (S)-methyl 3-(hydroxymethyl)-1-piperazinecarboxylate
• AG-D-56067
• CTK4B5336

• Inchi： 1S/C7H14N2O3/c1-12-7(11)9-3-2-8-6(4-9)5-10/h6,8,10H,2-5H2,1H3/t6-/m0/s1
• InChI Key： URRJXZRIRRSAAC-LURJTMIESA-N
• SMILES： N1(C(OC)=O)CCN[C@H](CO)C1

Computed Properties

• Exact Mass: 174.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1

Experimental Properties

• PSA: 61.80000
• LogP: -0.71440